![molecular formula C19H24N4O2S B5508044 N-cyclopropyl-3-{5-[(5-ethyl-2-thienyl)carbonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}propanamide](/img/structure/B5508044.png)
N-cyclopropyl-3-{5-[(5-ethyl-2-thienyl)carbonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Compounds with complex structures such as the one mentioned often exhibit unique physical and chemical properties that make them of interest in fields like medicinal chemistry, material science, and chemical synthesis. They can serve as key intermediates in the development of pharmaceuticals, polymers, and advanced materials.
Synthesis Analysis
The synthesis of complex organic compounds typically involves multi-step reactions, including the formation of cyclopropane rings, pyrazolines, and tetrahydrobenzo derivatives. For example, the synthesis of related compounds involves reactions under specific conditions to achieve the desired molecular scaffold while maintaining functional group integrity Bremner et al., 1988.
Molecular Structure Analysis
The determination of molecular structure is crucial for understanding the compound's reactivity and properties. Techniques such as X-ray crystallography have been employed to elucidate the structures of complex molecules, providing insights into their 3D configuration and the spatial arrangement of their atoms Bremner et al., 1988.
Scientific Research Applications
Synthesis and Biological Evaluation
Compounds with structures related to N-cyclopropyl-3-{5-[(5-ethyl-2-thienyl)carbonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}propanamide have been synthesized and evaluated for their antimicrobial and anti-inflammatory properties. For example, novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives have been prepared and assessed for their antibacterial and antifungal activities, with some showing promise as anti-inflammatory agents (Kendre, Landge, & Bhusare, 2015).
Anticancer Activities
Research on compounds with similar structures to the specified compound has also explored potential anticancer activities. For instance, some thienopyrimidine derivatives have been synthesized and evaluated for their anticancer efficacy, demonstrating the broad potential of such compounds in medicinal chemistry and drug development (Metwally, Abdelrazek, & Eldaly, 2016).
Immunomodulating Activity
Additionally, condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides have been investigated for their immunomodulating activity, highlighting the potential for compounds with complex structures, including N-cyclopropyl derivatives, to influence immune responses and potentially contribute to treatments for immune-related conditions (Doria et al., 1991).
properties
IUPAC Name |
N-cyclopropyl-3-[5-(5-ethylthiophene-2-carbonyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2S/c1-2-16-6-7-17(26-16)19(25)22-9-10-23-15(12-22)11-14(21-23)5-8-18(24)20-13-3-4-13/h6-7,11,13H,2-5,8-10,12H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XOIAFPIVJBQGIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)C(=O)N2CCN3C(=CC(=N3)CCC(=O)NC4CC4)C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-cyclopropyl-3-{5-[(5-ethyl-2-thienyl)carbonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}propanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.